2-cyclobutyl-2-methoxyacetaldehyde
Overview
Description
2-Cyclobutyl-2-methoxyacetaldehyde (2C2MA) is a type of aldehyde that is used in a variety of scientific research applications. It is a versatile compound that has a wide range of uses in laboratory experiments, as well as in biochemical and physiological studies.
Scientific Research Applications
2-cyclobutyl-2-methoxyacetaldehyde is used in a variety of scientific research applications. It is a versatile compound that can be used as a substrate in biochemical and physiological studies, as well as in laboratory experiments. It has been used as a substrate in studies of enzyme-catalyzed reactions, as well as in studies of the effects of drugs and other compounds on the body. It is also used in studies of the effects of environmental pollutants on the body.
Mechanism of Action
2-cyclobutyl-2-methoxyacetaldehyde is a substrate for a variety of enzymes, including cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. It is also a substrate for aldehyde oxidase, which is involved in the metabolism of a variety of compounds, including drugs and environmental pollutants. 2-cyclobutyl-2-methoxyacetaldehyde is also a substrate for aldehyde dehydrogenase, which is involved in the metabolism of aldehydes.
Biochemical and Physiological Effects
2-cyclobutyl-2-methoxyacetaldehyde has been shown to have a variety of biochemical and physiological effects. It has been shown to be a substrate for a variety of enzymes, including cytochrome P450 enzymes, aldehyde oxidase, and aldehyde dehydrogenase. It has also been shown to have an inhibitory effect on the activity of certain enzymes, including cytochrome P450 enzymes. In addition, 2-cyclobutyl-2-methoxyacetaldehyde has been shown to have an inhibitory effect on the activity of certain hormones, including cortisol and testosterone.
Advantages and Limitations for Lab Experiments
2-cyclobutyl-2-methoxyacetaldehyde is a versatile compound that has a wide range of uses in laboratory experiments. It is a relatively stable compound that is easy to work with, and it is relatively inexpensive. However, it is important to note that 2-cyclobutyl-2-methoxyacetaldehyde is a relatively volatile compound, and it can be difficult to work with in certain laboratory experiments.
Future Directions
2-cyclobutyl-2-methoxyacetaldehyde has a wide range of potential applications in scientific research. One potential application is in the development of new drugs and treatments for diseases. Another potential application is in the development of new diagnostic tests for diseases. Additionally, 2-cyclobutyl-2-methoxyacetaldehyde could be used to study the effects of environmental pollutants on the body, as well as to study the effects of drugs and other compounds on the body. Finally, 2-cyclobutyl-2-methoxyacetaldehyde could be used to study the effects of drugs and other compounds on the activity of enzymes, hormones, and other biochemical and physiological processes.
Synthesis Methods
2-cyclobutyl-2-methoxyacetaldehyde can be synthesized in a variety of ways. One of the most common methods is to react 2-methyl-2-butanol with formaldehyde in the presence of an acid catalyst. This reaction yields 2-cyclobutyl-2-methoxyacetaldehyde and methanol as the products. Another method is to react 2-methyl-2-butanol with acetic anhydride in the presence of a base catalyst. This reaction yields 2-cyclobutyl-2-methoxyacetaldehyde and acetic acid as the products.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-cyclobutyl-2-methoxyacetaldehyde can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "Cyclobutane", "Methanol", "Chloroacetaldehyde", "Sodium methoxide", "Sodium borohydride", "Acetic acid", "Hydrochloric acid", "Sodium hydroxide", "Sodium sulfate", "Magnesium sulfate", "Ethyl acetate", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Cyclobutane is reacted with chloroacetaldehyde in the presence of sodium methoxide to form 2-cyclobutyl-2-chloroacetaldehyde.", "Step 2: The resulting product is then reduced using sodium borohydride in the presence of acetic acid to yield 2-cyclobutyl-2-hydroxyacetaldehyde.", "Step 3: The hydroxy group is then protected by reacting with methanol in the presence of hydrochloric acid to form the corresponding methyl ether.", "Step 4: The protected aldehyde is then deprotected by reacting with sodium hydroxide in water to yield 2-cyclobutyl-2-methoxyacetaldehyde.", "Step 5: The product is purified by extraction with ethyl acetate and drying over sodium sulfate and magnesium sulfate." ] } | |
CAS RN |
1783661-27-7 |
Molecular Formula |
C7H12O2 |
Molecular Weight |
128.2 |
Purity |
95 |
Origin of Product |
United States |
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